Cas no 863020-54-6 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide
• CAS No: 863020-54-6
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 6616272
• PubChem ID: 18554231
• Update Time: 2025-07-15

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• SR-01000008428-1
• F0678-0376
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide
• AKOS016274170
• AKOS003159939
• SR-01000008428
• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide
• 863020-54-6
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(p-tolyl)isobutyramide

• Inchi： 1S/C15H19NO3S/c1-11(2)15(17)16(13-6-4-12(3)5-7-13)14-8-9-20(18,19)10-14/h4-9,11,14H,10H2,1-3H3
• InChI Key： HFZVSKCPQFTYKO-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)N(C1C=CC(C)=CC=1)C(C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 293.10856464g/mol
• Monoisotopic Mass: 293.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide

Introduction to N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide and Its Significance in Modern Chemical Biology

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide (CAS No. 863020-54-6) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a thiophene ring system, which is well-known for its presence in various pharmacologically active agents. The presence of a dioxo group and specific substituents on the thiophene ring contributes to its distinct chemical properties and reactivity, making it a subject of interest for further investigation.

The structural motif of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide is particularly noteworthy because it combines elements that are often associated with biological activity. The thiophene ring is a core structure found in many natural products and synthetic drugs, known for its ability to interact with biological targets in diverse ways. The dioxo group, on the other hand, introduces a polar region that can enhance solubility and binding affinity. Additionally, the amide functionality provides a site for hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. The thiophene derivatives, in particular, have been extensively studied for their potential applications in treating various diseases. Research has shown that compounds containing the thiophene ring can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern on the thiophene ring can significantly influence these activities by altering the electronic and steric properties of the molecule.

The synthesis of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide represents an important step forward in the development of new bioactive molecules. The synthetic route involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this compound. These techniques allow for the precise introduction of functional groups at specific positions on the thiophene ring, which is essential for achieving the desired biological activity.

The pharmacological evaluation of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide has revealed several promising properties. Initial studies have indicated that this compound exhibits significant inhibitory activity against certain enzymes that are involved in disease pathways. For example, it has shown potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. These findings suggest that N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide could be developed into a lead compound for the treatment of inflammatory disorders.

Furthermore, the compound has demonstrated interesting interactions with biological targets at the molecular level. High-resolution structural studies have provided insights into how this molecule binds to its target enzymes. The binding mode reveals that key interactions occur between the dioxo group and polar residues on the enzyme surface, as well as between the amide functionality and hydrophobic pockets. These interactions are critical for maintaining high affinity and specificity during binding. Understanding these interactions is essential for designing next-generation derivatives with improved pharmacological profiles.

The development of computational models has also played a crucial role in studying N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide. Molecular docking simulations have been used to predict how this compound interacts with various biological targets. These simulations have helped identify key residues on the target proteins that are involved in binding and have provided valuable insights into optimizing the structure for better activity. Additionally, quantum mechanical calculations have been employed to understand the electronic properties of the molecule and how they influence its reactivity and binding affinity.

In conclusion, N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide (CAS No. 863020-54-6) is a compound with significant potential in the field of chemical biology. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on optimizing its synthesis, understanding its mechanism of action at the molecular level, and exploring its potential applications in treating various diseases.